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Disclaimer
N,N-Diisopropyltryptamine (DiPT) is a research chemical. The following application notes and

protocols are intended for investigational purposes in a controlled laboratory setting and are not

intended for human or veterinary use. All research should be conducted in compliance with

local regulations and ethical guidelines for animal research. The information provided is based

on available scientific literature and is intended to guide the design of preclinical microdosing

studies.

Introduction
N,N-Diisopropyltryptamine (DiPT) is a tryptamine hallucinogen known for its unusual auditory

effects in humans.[1] Like other classic psychedelics, its primary mechanism of action is

believed to be agonism at serotonin 5-HT2A receptors.[1][2] There is growing interest in the

potential therapeutic applications of psychedelics at sub-perceptual, or "micro," doses. This

document outlines proposed preclinical research protocols to investigate the pharmacokinetics,

pharmacodynamics, and behavioral effects of a DiPT microdosing regimen in rodent models.
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These protocols are designed to provide a foundational framework for researchers. It is crucial

to note that specific dose ranges and study parameters should be optimized based on

preliminary dose-finding experiments within the user's own laboratory setting.

Pharmacological Profile of DiPT
DiPT's primary pharmacological activity is as an agonist at serotonin receptors, particularly the

5-HT2A subtype, which is thought to mediate its psychedelic-like effects in animals.[1] It also

demonstrates activity at 5-HT2B and 5-HT2C receptors and has weak affinity for the 5-HT1A

receptor.[1] Additionally, DiPT is a weak serotonin reuptake inhibitor.[1] In rodent models, DiPT

induces the head-twitch response (HTR), a behavioral proxy for hallucinogenic effects, and this

effect is blocked by 5-HT2A receptor antagonists.[1]

Table 1: Receptor Binding Affinities (Ki, nM) of DiPT

Receptor Ki (nM)

5-HT2A Data not available in searched literature

5-HT2C Data not available in searched literature

5-HT1A Weak activity reported[1]

SERT Weak inhibitor[1]

Note: Specific Ki values for DiPT at various receptors are not readily available in the public

domain and would need to be determined experimentally.

Proposed Preclinical Microdosing Research
Protocols
Objective
To characterize the pharmacokinetic and pharmacodynamic profile of a chronic microdosing

regimen of DiPT in a rodent model (e.g., Sprague-Dawley rats or C57BL/6 mice).

Rationale for Microdosing Regimen
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A microdose is typically defined as 5-10% of a standard psychoactive dose.[3] Based on drug

discrimination studies in rats, the ED50 for DiPT is 2.47 mg/kg.[4][5] Therefore, a proposed

microdose for initial studies would be in the range of 0.125 to 0.25 mg/kg. The dosing schedule

should incorporate "off days" to prevent tolerance.[3]
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Phase 1: Dose-Ranging & Acute Effects

Phase 2: Chronic Microdosing Study

Single Dose Escalation
(0.05 - 1.0 mg/kg)

Behavioral Assessment
(Head-Twitch Response, Locomotor Activity)

Pharmacokinetic Analysis
(Blood Sampling)

Chronic Dosing Regimen
(e.g., 4 days on, 3 days off for 4 weeks)

Inform Dosing
Regimen

Behavioral Battery
(Cognition, Anxiety, Social Interaction)

Neurochemical Analysis
(Post-mortem tissue analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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